2-(1-((3-Chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1-((3-Chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C15H15ClF3N3O3S and its molecular weight is 409.81. The purity is usually 95%.
BenchChem offers high-quality 2-(1-((3-Chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-((3-Chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- CMT-3 has shown potential as an anticancer agent due to its ability to inhibit tumor growth. Researchers have explored its impact on various cancer cell lines, including breast, lung, and prostate cancers. The compound’s unique structure and mechanism of action make it an interesting candidate for further investigation in cancer therapy .
- Boron-containing compounds like CMT-3 are valuable in BNCT, a targeted cancer treatment. In BNCT, boron carriers selectively accumulate in tumor cells. When exposed to thermal neutrons, they release high-energy alpha particles, damaging cancer cells while sparing healthy tissue. CMT-3’s stability and boron content make it a potential candidate for BNCT .
- CMT-3 exhibits anti-inflammatory effects by inhibiting specific enzymes involved in inflammation pathways. Researchers have investigated its potential in conditions like rheumatoid arthritis and inflammatory bowel disease. Understanding its precise mechanisms can guide drug development .
- Studies suggest that CMT-3 may have neuroprotective properties . It could potentially mitigate neuronal damage in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Further research is needed to validate these effects and explore underlying mechanisms .
- CMT-3’s chemical structure includes a sulfonamide group, which has antibacterial properties. Researchers have evaluated its efficacy against bacterial strains, including drug-resistant ones. Investigating its potential as an antibiotic could be valuable in combating bacterial infections .
- PDT involves using light-activated compounds to selectively destroy cancer cells. CMT-3’s trifluoromethyl group makes it a promising candidate for PDT. Researchers have explored its phototoxic effects on cancer cells, emphasizing its potential in localized cancer treatment .
Anticancer Agents
Boron Neutron Capture Therapy (BNCT)
Anti-Inflammatory Properties
Neuroprotective Effects
Antibacterial Agents
Photodynamic Therapy (PDT)
properties
IUPAC Name |
2-[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClF3N3O3S/c1-9-11(16)3-2-4-12(9)26(23,24)22-7-5-10(6-8-22)13-20-21-14(25-13)15(17,18)19/h2-4,10H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWRBIUXFVYLJMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClF3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-((3-Chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.